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Compound of Interest

Compound Name:
4-Bromo-1-(bromomethyl)-2-

(trifluoromethyl)benzene

Cat. No.: B1524679 Get Quote

An In-depth Technical Guide to 4-(Trifluoromethyl)benzyl Bromide

Disclaimer: Initial searches for "4-Bromo-2-(trifluoromethyl)benzyl bromide" did not yield

specific information on this compound, suggesting it may be a novel or less-documented

chemical. This guide will therefore focus on the closely related and widely used reagent, 4-

(Trifluoromethyl)benzyl bromide. The structural similarity and the availability of extensive data

for this compound make it a relevant and valuable subject for researchers, scientists, and drug

development professionals.

Introduction
4-(Trifluoromethyl)benzyl bromide is a versatile building block in organic synthesis, prized for its

ability to introduce the trifluoromethylphenyl moiety into a wide range of molecules. The

presence of the trifluoromethyl group (-CF3) significantly influences the electronic properties

and lipophilicity of the target compounds, often enhancing their metabolic stability and

biological activity. This makes it a favored reagent in the development of pharmaceuticals and

agrochemicals. This guide provides a comprehensive overview of its chemical identity,

properties, applications, and safe handling procedures.

Chemical Identity: Nomenclature and Synonyms
A clear understanding of a chemical's nomenclature is crucial for accurate literature searches

and procurement. 4-(Trifluoromethyl)benzyl bromide is known by several alternative names and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1524679?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


synonyms.

Systematic and Common Names:

IUPAC Name: 1-(bromomethyl)-4-(trifluoromethyl)benzene[1]

Common Synonyms:

α′-Bromo-α,α,α-trifluoro-p-xylene[2][3][4]

4-(Bromomethyl)benzotrifluoride[2][3]

p-(Trifluoromethyl)benzyl bromide[4]

1-Trifluoromethyl-4-(bromomethyl)benzene[4]

4-Bromomethylbenzotrifluoride[4]

Physicochemical Properties
The physical and chemical properties of 4-(Trifluoromethyl)benzyl bromide are summarized in

the table below. These properties are essential for designing experimental setups and ensuring

safe handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.thermofisher.com/order/catalog/product/A16895.14
https://www.chemimpex.com/products/45879
https://www.sigmaaldrich.com/US/en/product/aldrich/290564
https://www.pharmaffiliates.com/en/402-49-3-4-trifluoromethyl-benzyl-bromide-pa2703697.html
https://www.chemimpex.com/products/45879
https://www.sigmaaldrich.com/US/en/product/aldrich/290564
https://www.pharmaffiliates.com/en/402-49-3-4-trifluoromethyl-benzyl-bromide-pa2703697.html
https://www.pharmaffiliates.com/en/402-49-3-4-trifluoromethyl-benzyl-bromide-pa2703697.html
https://www.pharmaffiliates.com/en/402-49-3-4-trifluoromethyl-benzyl-bromide-pa2703697.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 402-49-3 [1][3][4]

Molecular Formula C8H6BrF3 [1]

Molecular Weight 239.03 g/mol [3][4][5]

Appearance
White to light yellow crystalline

solid or powder
[1]

Melting Point 29-33 °C (lit.) [3][5]

Boiling Point 65-69 °C at 5 mm Hg (lit.) [3][5]

Density 1.546 g/mL at 25 °C (lit.) [3][5]

Refractive Index n20/D 1.484 (lit.) [3][5]

Solubility
Insoluble in water. Soluble in

chloroform and methanol.
[5]

Storage
Store under inert gas (nitrogen

or argon) at 2–8 °C.

Applications in Organic Synthesis
4-(Trifluoromethyl)benzyl bromide is a valuable reagent in organic synthesis, primarily used for

the introduction of the 4-(trifluoromethyl)benzyl group. This moiety can impart desirable

properties to the target molecule, such as increased lipophilicity and metabolic stability.

Key Applications:

Synthesis of Antiviral Agents: It is used in the synthesis of 1-(substituted benzyl)-2-

substituted-5,6-dichlorobenzimidazoles, which have shown antiviral activities.[5]

Hepatitis C Virus (HCV) Inhibitors: This compound is a building block for 2-[(4-

diarylmethoxy)phenyl]benzimidazoles, which are potent inhibitors of the HCV NS5B

polymerase.[5]
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General Synthetic Intermediate: It can be used to produce compounds like p-

trifluoromethylbenzyl phenyl sulfide.[5]

Experimental Protocol: Synthesis of p-
Trifluoromethylbenzyl Phenyl Sulfide
This protocol is an illustrative example of a typical nucleophilic substitution reaction using 4-

(Trifluoromethyl)benzyl bromide.

Materials:

4-(Trifluoromethyl)benzyl bromide

Thiophenol

Potassium carbonate

Acetone

Stirring plate and stir bar

Round-bottom flask

Reflux condenser

Standard laboratory glassware

Procedure:

In a round-bottom flask, dissolve thiophenol (1.0 equivalent) and 4-(Trifluoromethyl)benzyl

bromide (1.0 equivalent) in acetone.

Add potassium carbonate (1.5 equivalents) to the solution.

Attach a reflux condenser and heat the mixture to reflux with stirring.

Monitor the reaction progress by thin-layer chromatography (TLC).
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Once the reaction is complete, cool the mixture to room temperature.

Filter the solid potassium carbonate and wash with acetone.

Evaporate the solvent from the filtrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain p-

trifluoromethylbenzyl phenyl sulfide.

Safety and Handling
4-(Trifluoromethyl)benzyl bromide is a corrosive and lachrymatory compound, requiring careful

handling in a well-ventilated fume hood.[5]

Hazard Statements:

H314: Causes severe skin burns and eye damage.

H290: May be corrosive to metals.

Precautionary Statements:

P260: Do not breathe dusts or mists.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Visualizations
Synthetic Pathway Diagram
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Caption: Synthesis of p-Trifluoromethylbenzyl Phenyl Sulfide.

Safe Handling Workflow
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Start: Handling 4-(Trifluoromethyl)benzyl bromide

Wear appropriate PPE:
- Safety goggles

- Lab coat
- Gloves

Work in a certified chemical fume hood

Weigh the required amount carefully

Set up the reaction apparatus

Spill?

Follow spill cleanup protocol

Yes

End of procedure

No

Click to download full resolution via product page

Caption: Safe Handling Workflow for Corrosive Reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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